N-(2,6-dimethylphenyl)-2-[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(3,4,7-trimethyl-2-oxochromen-5-yl)oxyacetamide
• InChI: InChI=1S/C22H23NO4/c1-12-9-17(20-15(4)16(5)22(25)27-18(20)10-12)26-11-19(24)23-21-13(2)7-6-8-14(21)3/h6-10H,11H2,1-5H3,(H,23,24)
• InChI Key: IVGWKZVFSGKUIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC2=CC(=CC3=C2C(=C(C(=O)O3)C)C)C
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine and biochemistry. This compound is a derivative of 7-hydroxycoumarin, which is a naturally occurring compound found in many plants. The synthesis of this compound is complex and involves several steps, which will be discussed in

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetamide is not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes, including topoisomerase II and histone deacetylase (HDAC). These enzymes play important roles in cell division and gene expression, respectively, and their inhibition may contribute to the anticancer and anti-inflammatory properties of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2,6-dimethylphenyl)-2-[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetamide have been studied extensively. In vitro studies have shown that this compound can induce apoptosis (cell death) in cancer cells, and can inhibit the growth and proliferation of cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, and may reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-dimethylphenyl)-2-[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetamide in lab experiments is its potential as a chemotherapeutic agent. Its anticancer properties make it a promising candidate for further research in this area. However, one limitation of using this compound in lab experiments is its complexity and difficulty in synthesis. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-2-[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetamide. One area of research could be the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in the treatment of cancer and inflammatory diseases. Finally, more research is needed to investigate the potential side effects of this compound and its safety for use in humans.

Scientific Research Applications

The potential applications of N-(2,6-dimethylphenyl)-2-[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetamide in scientific research are vast. This compound has been shown to have anticancer properties, and several studies have investigated its use as a potential chemotherapeutic agent. Additionally, this compound has been shown to have anti-inflammatory properties, and may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis.